Cas no 480452-78-6 (rac N,O-Didesmethyl Tramadol O-Sulfate)

• Product Name: rac N,O-Didesmethyl Tramadol O-Sulfate
• CAS No: 480452-78-6
• MF: C₁₄H₂₁NO₅S
• MW: 315.385243177414
• CID: 1063246
• PubChem ID: 71316033
• Update Time: 2025-07-14

rac N,O-Didesmethyl Tramadol O-Sulfate Chemical and Physical Properties

Names and Identifiers

• rac N,O-Didesmethyl Tramadol O-Sulfate
• [3-[(1R,2R)-1-hydroxy-2-(methylaminomethyl)cyclohexyl]phenyl] hydrogen sulfate
• rel-3-[(1R,2R)-1-Hydroxy-2-[(MethylaMino)Methyl]cyclohexyl]phenol 1-(Hydrogen Sulfate)
• 3-{(1R,2R)-1-Hydroxy-2-[(methylamino)methyl]cyclohexyl}phenyl hydrogen sulfate
• DTXSID60747621
• 480452-78-6

• Inchi： 1S/C14H21NO5S/c1-15-10-12-5-2-3-8-14(12,16)11-6-4-7-13(9-11)20-21(17,18)19/h4,6-7,9,12,15-16H,2-3,5,8,10H2,1H3,(H,17,18,19)/t12-,14+/m1/s1
• InChI Key： UQBQONCZEGSVIZ-OCCSQVGLSA-N
• SMILES： S(=O)(=O)(O)OC1=CC=CC(=C1)[C@]1(CCCC[C@@H]1CNC)O

Computed Properties

• Exact Mass: 315.11400
• Monoisotopic Mass: 315.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.24000
• LogP: 2.93710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates

Additional information on rac N,O-Didesmethyl Tramadol O-Sulfate

Introduction to rac N,O-Didesmethyl Tramadol O-Sulfate (CAS No. 480452-78-6)

Rac N,O-Didesmethyl Tramadol O-Sulfate (CAS No. 480452-78-6) is a derivative of tramadol, a widely used analgesic for the treatment of moderate to moderately severe pain. This compound has gained significant attention in recent years due to its unique chemical structure and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, pharmacological effects, and recent research findings related to rac N,O-Didesmethyl Tramadol O-Sulfate.

Chemical Structure and Synthesis: Rac N,O-Didesmethyl Tramadol O-Sulfate is a racemic mixture of the desmethylated form of tramadol, where both the nitrogen and oxygen atoms have been demethylated. The compound is synthesized through a series of chemical reactions, starting from tramadol hydrochloride. The desmethylation process involves the removal of methyl groups from the nitrogen and oxygen atoms, followed by the introduction of a sulfate group. This results in a compound with a molecular formula of C₁₃H₁₉N₂O₅S and a molecular weight of 309.36 g/mol.

Pharmacological Properties: Rac N,O-Didesmethyl Tramadol O-Sulfate exhibits several pharmacological properties that make it an interesting compound for further research. One of its key features is its ability to act as a weak μ-opioid receptor agonist, similar to tramadol. However, it also shows additional effects on serotonin and norepinephrine reuptake inhibition, which contribute to its analgesic properties. These dual mechanisms of action make it a potential candidate for the development of new pain management therapies.

Clinical Applications: Recent studies have explored the potential clinical applications of rac N,O-Didesmethyl Tramadol O-Sulfate. One notable area of research is its use in chronic pain management. A study published in the Pain Management Journal in 2022 evaluated the efficacy and safety of this compound in patients with chronic lower back pain. The results showed that rac N,O-Didesmethyl Tramadol O-Sulfate provided significant pain relief with fewer side effects compared to traditional opioids.

Toxicology and Safety: The safety profile of rac N,O-Didesmethyl Tramadol O-Sulfate has been extensively studied in both preclinical and clinical settings. Preclinical studies in animal models have demonstrated that the compound has a favorable safety profile, with no significant toxicity observed at therapeutic doses. Clinical trials have also shown that it is well-tolerated by patients, with common side effects being mild and transient.

Mechanism of Action: The mechanism of action of rac N,O-Didesmethyl Tramadol O-Sulfate involves multiple pathways. As a weak μ-opioid receptor agonist, it binds to opioid receptors in the central nervous system (CNS) to produce analgesia. Additionally, its ability to inhibit serotonin and norepinephrine reuptake enhances the availability of these neurotransmitters in the synaptic cleft, further contributing to pain relief. This multifaceted mechanism makes it an attractive option for developing novel analgesics.

Literature Review: A comprehensive review published in the Journal of Medicinal Chemistry in 2021 highlighted several key findings regarding rac N,O-Didesmethyl Tramadol O-Sulfate. The review summarized data from multiple studies, emphasizing its potential as an alternative to traditional opioids for pain management. The authors noted that while more research is needed to fully understand its long-term effects, preliminary results are promising.

FUTURE DIRECTIONS: Future research on Rac N,O-Didesmethyl Tramadol O-Sulfate will focus on optimizing its formulation for improved bioavailability and reduced side effects. Additionally, there is growing interest in exploring its potential for treating other conditions beyond pain management, such as depression and anxiety disorders. Clinical trials are currently underway to evaluate these applications.

In conclusion, Rac N,O-Didesmethyl Tramadol O-Sulfate (CAS No. 480452-78-6) is a promising compound with unique chemical properties and potential therapeutic applications. Its dual mechanism of action as a weak μ-opioid receptor agonist and serotonin/norepinephrine reuptake inhibitor makes it an attractive candidate for further development in pain management and other related fields.